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Intravitreal injections are among the most performed procedures in ophthalmology, with endophthalmitis
being a rare but severe complication [1] [2]. The source of infection is typically the patient's own ocular

surface flora, which is predominantly composed of coagulase-negative Staphylococci (CoNS) [1] [2] [3].

A major challenge in managing patients requiring repeated IVIs is the emergence of multidrug-resistant
(MDR) bacteria on the conjunctiva, which is linked to the repeated use of topical antibiotic prophylaxis [1]
[2] [4]. For instance, one study found that 90% of CoNS from patients with multiple IVIs and antibiotic
courses were MDR [2]. This has driven the search for effective antiseptics that do not induce microbial

resistance.

Picloxydine dihydrochloride is a biguanide antiseptic available as a 0.05% eye drop (marketed as Vitabact,
among other names) [2] [5]. Evidence confirms its bactericidal effect against both antibiotic-susceptible and

antibiotic-resistant conjunctival isolates, making it a strong candidate for peri-injection prophylaxis [2] [6].

Efficacy Data and Comparative Analysis

The tables below summarize key quantitative findings on bacterial resistance and the efficacy of picloxydine

from the available literature.

Table 1: Bacterial Resistance Profiles in Patients Undergoing IVIs
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Rate of Multidrug-

Prevalence of

Patient Group Resistant (MDR) Key Findings
CoNS
CoNS
Control (No prior 71% ~40-50% Establishes baseline conjunctival flora
IVis) [2] and inherent resistance.
First IVI + 77% ~40-50% Similar baseline resistance,

Antibiotic [2]

Repeated IVIs +
Antibiotics [2]

Information Not 90%
Specified

prophylaxis eliminates baseline flora.

Demonstrates strong selection for
resistant bacteria after repeated
antibiotic exposure.

Table 2: In Vitro and Clinical Efficacy of Picloxydine 0.05% (Vitabact)

Outcome

Study Type Key Efficacy Metrics

In Vitro MIC Minimum Inhibitory Concentration
Test [2] (MIC) against Staphylococci

In Vitro Incubation for 15 min in Vitabact

Contact Test (434 pug/mL)

2]

Clinical Conjunctival decontamination in
Study [2] patients (3d pre- and 5d post-IVI)

MIC >13.56 pg/mL

Total loss of colony-forming units (CFUSs) for all

tested isolates, including Pseudomonas
aeruginosa.

Total elimination of baseline isolates; however,
20% of patients showed recolonization with

different strains.

Table 3: Comparative Prophylaxis Agents for Intravitreal Injections

Agent | Method

Key Advantage

Key Disadvantage

Topical Antibiotics (e.g., Effective at reducing

Fluoroquinolones,
Aminoglycosides)

conjunctival flora.

Significantly increases antibiotic
resistance, leading to MDR flora
with repeated use [1] [2] [7].
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Agent | Method Key Advantage Key Disadvantage

Povidone-lodine (PVI) 5% Gold standard antiseptic; Can cause patient irritation, pain, and
broad-spectrum, no resistance is contraindicated in those with iodine
development [1] [3] [5]. sensitivity [2] [3].

Chlorhexidine (0.05%-0.1%) Effective alternative to PVI with  Optimal concentration and exposure
a favorable pain profile [3]. time for ocular surface antisepsis not
fully defined [3].

Detailed Experimental Protocols

For researchers aiming to validate or build upon these findings, the following experimental methodologies

are detailed in the literature.

Protocol 1: In Vitro Determination of Picloxydine Efficacy

This protocol is used to establish the minimum inhibitory concentration and bactericidal activity of

picloxydine against bacterial isolates [2].

¢ Objective: To determine the Minimal Inhibition Concentration (MIC) of picloxydine and its
bactericidal effect after a fixed contact time.
e Materials:
o Bacterial isolates (e.g., antibiotic-susceptible and resistant strains of S. epidermidis, S. aureus,
and P. aeruginosa).
o Vitabact 0.05% eye drops (434 ug/mL picloxydine).
o Culture media: Blood agar, MacConkey agar, Brain Heart Infusion (BHI) broth.
o Equipment for microdilution tests.
¢ Methodology:
o MIC Determination:
= Perform a microdilution test using a series of picloxydine concentrations.
= Inoculate each dilution with a standardized bacterial suspension.
= Incubate plates at 37°C for 24 hours.
= The MIC is defined as the lowest concentration that prevents visible growth.
o Bactericidal Contact Test:
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= Incubate a standardized bacterial suspension in undiluted Vitabact eye drops (434
pg/mL) for 15 minutes.

= After incubation, subculture the suspension onto blood agar plates.

= Incubate the plates at 37°C for 24-48 hours and count the resulting Colony Forming Units
(CFUs). A successful result shows a total loss of CFUs.

Protocol 2: Clinical Evaluation of Conjunctival Flora Post-
Prophylaxis

This protocol outlines a prospective clinical study design to evaluate the efficacy of picloxydine in patients

receiving IVIs [1] [2].

e Objective: To assess the impact of picloxydine prophylaxis on conjunctival bacterial load and
resistance profiles in patients undergoing IVIs.
¢ Study Population:
o Patients scheduled for IVI, divided into groups (e.qg., first-time vs. repeated injections).
o Exclusion Criteria: Active ocular infection, current use of antibiotic drops, use of systemic
antibiotics within 3 months, glaucoma medication use [2].
¢ Prophylaxis Regimen:
o Instill picloxydine 0.05% eye drops 3 times daily for 3 days prior to the IVI and continue for 5
days after the injection [2].
e Sample Collection and Processing:
o Swab Collection: Using a sterile swab, sample the inferior conjunctival fornix, avoiding contact
with eyelids and lashes [1] [2].
o Timing:
= Collect the first swab at baseline before starting prophylaxis.
= Collect the second swab on the day of the procedure after completing the 3-day pre-1VI
prophylaxis.
= Athird swab can be collected after the application of povidone-iodine in the operating
room [1].
o Microbiological Processing:
= Culture swabs on blood agar and MacConkey agar.
= Enrich in Brain Heart Infusion (BHI) broth with subculture.
= |dentify isolates using standard techniques (gram staining, biochemical tests, automated
systems like Vitek).
= Perform antibiotic susceptibility testing (e.g., for fluoroquinolones, aminoglycosides,
penicillin) according to CLSI guidelines [1] [2] [4].
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Proposed Clinical Workflow and Application Notes

The following diagram illustrates the proposed clinical decision-making and procedural workflow for

integrating picloxydine into IVI prophylaxis.

Assess Patient Risk Factors

Select Prophylaxis Strategy

Low risk High risk*
No iodine allergy \ PVI sensitivity

Enhanced Care:
Picloxydine 0.05%
(3 days pre- & post-I1VI)

Standard Care:
PVI 5% alone

Day of Procedure:
1. Eyelid & periocular prep
2. PVI 5% conjunctival irrigation
3. Perform VI

Click to download full resolution via product page

Diagram Title: Proposed Clinical Workflow for IVI Prophylaxis. *High risk: Patients with history of

repeated IVIs/antibiotic use, or PVI sensitivity.
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Application Notes:

¢ Indications for Use: Picloxydine is particularly suitable for patients requiring repeated IVIs, those
with a history of multiple antibiotic courses (to break the cycle of resistance), and individuals with
sensitivity to povidone-iodine [2] [5].

e Synergy with PVI: The use of picloxydine before and after the injection is intended to reduce the
conjunctival bacterial load. It is not a replacement for the mandatory application of 5% PVI
immediately before the injection, which remains the gold standard for intra-procedure antisepsis [1]

[5].

e Gaps in Evidence: While in vitro and initial clinical studies are promising, larger-scale clinical trials
are needed to directly establish the impact of picloxydine prophylaxis on endophthalmitis rates
compared to PVI alone or in relation to antibiotic prophylaxis.

Safety and Regulatory Considerations

Picloxydine 0.05% eye drops are approved for ocular use and are generally well-tolerated [2] [5]. The
commercially available formulation (e.g., Vitabact) provides a convenient and safe delivery method for
patient self-administration in the days surrounding an IVI. As with any topical medication, patients should be

monitored for signs of irritation or allergic reaction.

Conclusion

In the context of rising antimicrobial resistance, picloxydine offers a viable and effective strategy for
endophthalmitis prophylaxis in patients undergoing intravitreal injections. Its ability to eliminate both
susceptible and resistant bacteria without promoting further resistance aligns with modern antimicrobial
stewardship goals. Integrating picloxydine into a protocol that still rigorously employs povidone-iodine
immediately before the injection may provide a comprehensive and robust defense against post-procedural

infection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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